Cas no 57422-02-3 (Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1))

• Product name: Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1)
• CAS No: 57422-02-3
• MF: C₁₆H₁₃NO₂^.CLH
• MW: 251.27992
• CID: 386024
• PubChem ID: 24195346

Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1)
• 5-(4-methoxyphenoxy)isoquinoline,hydrochloride
• CTK1H4828
• NSC180257
• NSC-180257
• DTXSID80638628
• 57422-02-3
• 5-(4-Methoxyphenoxy)isoquinoline--hydrogen chloride (1/1)

• Inchi： InChI=1S/C16H13NO2.ClH/c1-18-13-5-7-14(8-6-13)19-16-4-2-3-12-11-17-10-9-15(12)16;/h2-11H,1H3;1H
• InChI Key： BUSCTBCDVMXPKU-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)OC2=CC=CC3=C2C=CN=C3.Cl

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 287.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35
• LogP: 4.83770